Cas no 493-05-0 (Isochroman)

• Product Name: Isochroman
• CAS No: 493-05-0
• Molecular Formula: C₉H₁₀O
• Molecular Weight: 134.1751
• MDL: MFCD00006913
• CID: 37760
• PubChem ID: 24895935

Isochroman Properties

Names and Identifiers

• Isochroman
• 3,4-Dihydro-1H-2-benzopyran
• isochromane
• 3,4-dihydro-1H-isochromene
• 1H-2-Benzopyran,3,4-dihydro
• 3,4-dihydro-1H-benzo[c]pyran
• NSC-63362
• DTXSID50197757
• EN300-52549
• I0514
• NSC 63362
• Z756090080
• CHEBI:33225
• AKOS009157107
• NSC63362
• AM85788
• 493-05-0
• Q27115605
• 3,4-Dihydro-1H-2-benzopyran; isochromane
• UNII-2CA7RAZ2PM
• 3,4-Dihydro-1H-2-benzopyrane
• SCHEMBL8262
• CS-W002017
• MFCD00006913
• 2CA7RAZ2PM
• 3,4-Dihydro-1H-isochromene #
• SY018228
• PS-4588
• AC-5320
• Isochroman, 99%
• 1H-2-Benzopyran, 3,4-dihydro-
• NS00031888
• A871817
• FT-0614301
• InChI=1/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H
• 1H-2-Benzopyran,4-dihydro-
• 1,2,3,4-TETRAHYDROBENZO(C)PYRAN
• EINECS 207-774-0
• DB-013321
• DTXCID10120248

• MDL： MFCD00006913
• InChIKey： HEBMCVBCEDMUOF-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H10O/c1-2-4-9-7-10-6-5-8(9)3-1/h1-4H,5-7H2
• SMILES： C1CC2=CC=CC=C2CO1

Computed Properties

• Exact Mass: 134.07300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 0
• Monoisotopic Mass: 134.073
• Heavy Atom Count: 10
• Complexity: 111
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• LogP: 1.75930
• PSA: 9.23000
• Refractive Index: n20/D 1.545(lit.)
• Water Partition Coefficient: Slightly soluble in water.
• Boiling Point: 110°C/25mmHg(lit.)
• Melting Point: 4.35°C
• Flash Point: Fahrenheit: 150.8 ° f < br / > Celsius: 66 ° C < br / >
• Color/Form: Colorless to Yellow Liquid
• Solubility: Slightly soluble in water
• Density: 1.067 g/mL at 25 °C(lit.)

Isochroman Security Information

• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S24/25
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H227
• Warning Statement： P210-P280-P370+P378-P403+P235-P501
• Prompt：warning
• Storage Condition：Inert atmosphere,Room Temperature
• Signal Word：Warning

Isochroman Customs Data

• HS CODE：2932999099
• Customs Data：

  China Customs Code:

  2932999099

  Overview:

  2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 2-benzopyrans